Cas no 1097087-79-0 (1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid)

1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid is a versatile organic compound with distinct chemical properties. Its unique structure, featuring a 2-fluorobenzenesulfonamido group and a cyclopentane ring, offers advantages in various applications. The compound's stability and reactivity make it suitable for synthesis of complex organic molecules, while its purity and crystalline form ensure reliable performance in chemical reactions.
1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid structure
1097087-79-0 structure
Product Name:1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid
CAS No:1097087-79-0
MF:C12H14FNO4S
MW:287.307265758514
MDL:MFCD12569374
CID:5685408
PubChem ID:43341742
Update Time:2025-07-28

1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid
    • EN300-24067049
    • 1097087-79-0
    • 1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid
    • MDL: MFCD12569374
    • Inchi: 1S/C12H14FNO4S/c13-9-5-1-2-6-10(9)19(17,18)14-12(11(15)16)7-3-4-8-12/h1-2,5-6,14H,3-4,7-8H2,(H,15,16)
    • InChI Key: UGWOXQSFMFHZQT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1F)(NC1(C(=O)O)CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 287.06275726g/mol
  • Monoisotopic Mass: 287.06275726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 91.8Ų

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Additional information on 1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid (CAS No. 1097087-79-0)

1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid (CAS No. 1097087-79-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique fluorobenzenesulfonamido and cyclopentanecarboxylic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The growing interest in sulfonamide derivatives and fluorinated compounds has propelled research into 1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid. Researchers are increasingly exploring its potential applications in medicinal chemistry, especially in the design of small-molecule inhibitors. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in drug development and precision medicine. This aligns with the surge in searches for "fluorinated sulfonamides in drug design" and "cyclopentane derivatives in therapeutics".

From a synthetic perspective, CAS No. 1097087-79-0 exemplifies the convergence of organofluorine chemistry and sulfonamide technology. The incorporation of a fluorine atom enhances the compound's metabolic stability and bioavailability, addressing a key challenge in modern pharmacology. This has led to increased inquiries about "improving drug half-life with fluorinated groups" and "sulfonamide-based prodrugs" in academic and industrial forums.

The compound's carboxylic acid functionality further expands its utility, enabling facile derivatization into esters, amides, or other bioactive analogs. This versatility resonates with the rising demand for multifunctional scaffolds in combinatorial chemistry, as evidenced by trending searches like "carboxylic acid derivatives in lead optimization". Moreover, its cyclopentane ring contributes to conformational rigidity, a desirable trait for target-selective molecules.

Quality control and analytical characterization of 1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for researchers investigating "structure-activity relationships" or "pharmacokinetic profiling". The compound's purity specifications frequently appear in discussions about "QC standards for pharmaceutical intermediates".

Environmental and safety assessments of CAS No. 1097087-79-0 indicate proper handling protocols for laboratory use. While not classified as hazardous under standard regulations, its handling aligns with general Good Laboratory Practice (GLP) principles. This aspect addresses common queries about "safe handling of fluorinated compounds" and "waste disposal of sulfonamide derivatives" in research settings.

Market trends show increasing procurement of 1-(2-Fluorobenzenesulfonamido)cyclopentane-1-carboxylic acid by contract research organizations (CROs) and academic institutions. The compound's applications span from high-throughput screening to fragment-based drug discovery, reflecting the pharmaceutical industry's shift toward rational drug design. This correlates with search patterns focusing on "building blocks for targeted therapies" and "next-generation sulfonamide drugs".

Future research directions for this compound may explore its potential in bioconjugation strategies or as a metal-chelating agent in diagnostic applications. Such possibilities align with emerging interests in "theranostic compounds" and "multimodal pharmaceutical agents", positioning CAS No. 1097087-79-0 as a compound with sustained scientific relevance.

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